Cas no 186099-25-2 (1,3-Propanediol, 2-methyl-1,3-diphenyl-)

• Product Name: 1,3-Propanediol, 2-methyl-1,3-diphenyl-
• CAS No: 186099-25-2
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 1378745
• Update Time: 2024-08-16

1,3-Propanediol, 2-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-1,3-diphenyl-

• Inchi： 1S/C16H18O2/c1-12(15(17)13-8-4-2-5-9-13)16(18)14-10-6-3-7-11-14/h2-12,15-18H,1H3
• InChI Key： XZULLARHDLFAEE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(O)C(C)C(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 242.13074

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±40.0 °C(Predicted)
• PSA: 40.46
• pka: 13.72±0.20(Predicted)